2-(2,4-difluorophenyl)-1,3-thiazolidine-4-carboxylic Acid

• IUPAC Name: 2-(2,4-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C10H9F2NO2S/c11-5-1-2-6(7(12)3-5)9-13-8(4-16-9)10(14)15/h1-3,8-9,13H,4H2,(H,14,15)
• InChI Key: XSVQIJYCIWPGQR-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC(S1)C2=C(C=C(C=C2)F)F)C(=O)O
• Molecular Formula: C10H9F2NO2S
• Molecular Weight: 245.25 g/mol

Description

The compound seems to be a derivative of 2,4-Difluorophenylacetic acid, which has been used in the synthesis of nonpolar peptide nucleic acid monomers containing fluoroaromatics (F-PNA).

Synthesis Analysis

The synthesis of compounds related to 4-(2,4-Difluorophenyl)-4-oxobutanoic acid often involves ring-opening reactions of itaconic anhydride with aminoacetophenones. Additionally, copper-catalyzed cross-coupling reactions have been employed for the synthesis of novel surfactants related to this compound.

Molecular Structure Analysis

The molecular structure of derivatives of 4-(2,4-Difluorophenyl)-4-oxobutanoic acid has been elucidated through single crystal X-ray diffraction studies. DFT calculations complement these findings by providing insights into the stability, charge distribution, and reactive sites of the molecules.

Chemical Reactions Analysis

Chemical reactions involving 4-(2,4-Difluorophenyl)-4-oxobutanoic acid derivatives include cyclisation reactions. The structure of the resulting compounds depends significantly on the substrate used, showcasing the compound’s versatility in synthetic chemistry.

Physical And Chemical Properties Analysis

2,4-Difluorophenylacetic acid is a white powder with a melting point of 115-118 °C (lit.). It has a molecular weight of 172.13 g/mol.

Scientific Research Applications

Suzuki-Miyaura Cross-Coupling Reactions

• Role of 2,4-Difluorophenylboronic Acid : This compound serves as a valuable boron reagent in SM coupling reactions. .

Crystal Engineering

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Safety and Hazards

While specific safety data for “2-(2,4-difluorophenyl)-1,3-thiazolidine-4-carboxylic Acid” is not available, it’s important to handle all chemicals with care. Avoid breathing dust, mist, or gas, and ensure adequate ventilation. Wear protective gloves, eye protection, and face protection.

Future Directions

The interest toward the development of fluorinated chemicals has been steadily increasing. High availability of the fluorinated synthetic blocks and the effective fluorinating reagents, the widely reliable fluorination technology, and the accumulation of basic and advanced knowledge of the fluorine chemistry rapidly accelerated developments in this field.